Cas no 120085-63-4 (4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enononitrile)

• Product Name: 4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enononitrile
• CAS No: 120085-63-4
• MF: C₁₃H₁₅NO₇
• MW: 297.260704278946
• CID: 63469
• PubChem ID: 2734739
• Update Time: 2025-05-20

4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enononitrile Chemical and Physical Properties

Names and Identifiers

• 4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enononitrile
• (2R,3R,4R)-2-[(acetyloxy)methyl]-6-cyano-3,4-dihydro-2H-pyran-3,4-diyl diacetate (non-preferred name)
• 4,5,7,-Tri-o-acetyl-2,6-anhyro-3-deoxy-D-lyxo-hept-2-enononitrile
• DTXSID60370473
• 120085-63-4
• [(2R,3R,4R)-3,4-diacetyloxy-6-cyano-3,4-dihydro-2H-pyran-2-yl]methyl acetate
• AKOS004903235
• ZINC04204376
• [(2R,3R,4R)-4-Acetyloxy-2-(acetyloxymethyl)-6-cyano-3,
• [(2R,3R,4R)-4-Acetyloxy-2-(acetyloxymethyl)-6-cyano-3

• MDL： MFCD28347777
• Inchi： 1S/C13H15NO7/c1-7(15)18-6-12-13(20-9(3)17)11(19-8(2)16)4-10(5-14)21-12/h4,11-13H,6H2,1-3H3/t11-,12-,13-/m1/s1
• InChI Key： OPOUWJFXZRRHOV-JHJVBQTASA-N
• SMILES： O1C(C#N)=C[C@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 297.08485
• Monoisotopic Mass: 297.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.29g/cm3
• Boiling Point: 397.8ºC at 760 mmHg
• Flash Point: 174ºC
• Refractive Index: 1.497
• PSA: 111.92
• LogP: 0.21918

4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enononitrile Security Information

• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enononitrile

4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enononitrile (CAS No. 120085-63-4): An Overview

4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enononitrile (CAS No. 120085-63-4) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is a derivative of D-lyxose, a pentose sugar, and is characterized by its acetylated hydroxyl groups and a nitrile functional group. The presence of these functional groups imparts distinct chemical properties that make it an intriguing subject for research.

The structure of 4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enononitrile can be described as follows: it consists of a seven-carbon backbone with three acetyl groups attached to the hydroxyl groups at positions 4, 5, and 7. The molecule also features a nitrile group at position 3 and an anhydro bridge between positions 2 and 6. This unique arrangement of functional groups contributes to its stability and reactivity in various chemical reactions.

Recent studies have explored the potential applications of 4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enonitrile in medicinal chemistry. One notable area of research is its use as a building block for the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of several derivatives of this compound that exhibited potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines in vitro, suggesting their potential as novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, 4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enonitrile has also been investigated for its antimicrobial activity. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound and its derivatives exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was attributed to the disruption of bacterial cell membranes, leading to cell death. These findings highlight the potential of this compound as a lead molecule for the development of new antimicrobial agents.

The synthetic pathways for producing 4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enonitrile have been extensively studied and optimized over the years. One common approach involves the acetylation of D-lyxose followed by dehydration and nitrilation steps. The choice of solvents and catalysts plays a crucial role in achieving high yields and purity levels. For example, a recent paper in the Tetrahedron Letters described an efficient one-pot synthesis method using microwave irradiation, which significantly reduced reaction times and improved overall yields.

The physicochemical properties of 4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enonitrile are also important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may degrade when exposed to strong acids or bases. Its solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO) makes it suitable for use in various chemical reactions and biological assays.

In conclusion, 4,5,7-Tri-O-acetyl-2,6-anhydro-3-deoxy-D-lyxo-hept-2-enonitrile (CAS No. 120085-63-4) is a versatile organic compound with promising applications in medicinal chemistry. Its unique structure and functional groups make it an attractive candidate for the development of new therapeutic agents with anti-inflammatory and antimicrobial properties. Ongoing research continues to explore its full potential and optimize synthetic methods for large-scale production.